Cas no 88805-68-9 (3-Amino-1H-indazol-4-ol)

• Product Name: 3-Amino-1H-indazol-4-ol
• CAS No: 88805-68-9
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD13176941
• CID: 1040500
• PubChem ID: 135583106
• Update Time: 2025-04-20

3-Amino-1H-indazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1H-indazol-4-ol
• 3-amino-1,2-dihydroindazol-4-one
• 3-amino-4-hydroxyindazole
• AM86144
• 88805-68-9
• AKOS006349077
• DTXSID50527676
• 3-Amino-1,2-dihydro-4H-indazol-4-one
• PGBXYVFBYTUTLP-UHFFFAOYSA-N
• SCHEMBL10368038

• MDL： MFCD13176941
• Inchi： 1S/C7H7N3O/c8-7-6-4(9-10-7)2-1-3-5(6)11/h1-3,11H,(H3,8,9,10)
• InChI Key： PGBXYVFBYTUTLP-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C(N)=NN2

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.556±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.3 g/l) (25 º C),